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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364 Get Quote

In the ongoing search for sustainable and non-toxic alternatives to traditional phthalate

plasticizers, bio-based plasticizers derived from renewable resources are gaining significant

attention. Among these, long-chain aliphatic dicarboxylic acid esters like dibutyl
dodecanedioate present a promising option. This guide provides an objective comparison of

the performance of dibutyl dodecanedioate, using the closely related and well-studied dibutyl

sebacate (DBS) as a primary reference, against conventional and other bio-based plasticizers

in polyvinyl chloride (PVC) formulations. The data and methodologies presented are intended

for researchers, scientists, and professionals in drug development and material science.

Comparative Performance Data
The efficacy of a plasticizer is determined by a range of key performance indicators, including

its ability to impart flexibility, its permanence within the polymer matrix, and its influence on the

thermal properties of the final material. The following tables summarize quantitative data from

various studies, comparing the performance of different plasticizers.

Note: Direct experimental data for dibutyl dodecanedioate is limited in publicly available

literature. Dibutyl sebacate (DBS), a C10 dicarboxylic acid ester, is chemically very similar to

dibutyl dodecanedioate (a C12 dicarboxylic acid ester) and is used here as a close analogue

to predict its performance.

Table 1: Mechanical Properties of Plasticized PVC
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Plasticizer
Concentration
(phr)

Tensile
Strength (MPa)

Elongation at
Break (%)

Shore A
Hardness

Unplasticized

PVC
0 ~52[1] <10 >100

DEHP 50 15.7[2] 350+ 87.0[2]

Dibutyl Sebacate

(DBS) (analogue

for Dibutyl

Dodecanedioate)

50 15.7[2] 350[2] 80.2[2]

ATBC 40 (wt%) Lower than DOP Superior to DOP N/A

ESBO 40 (wt%) Lower than DOP Superior to DOP N/A

phr: parts per hundred resin DEHP: Di(2-ethylhexyl) phthalate DBS: Dibutyl sebacate ATBC:

Acetyl tributyl citrate ESBO: Epoxidized soybean oil

Table 2: Thermal and Migration Properties of Plasticized
PVC

Plasticizer
Glass Transition
Temp. (Tg)

Thermal Stability
(Decomposition
Temp.)

Migration (Weight
Loss %)

Unplasticized PVC ~87.5°C N/A N/A

DEHP Lowered by ~100 K
~150°C (start of

decomp.)[3]
Higher than DBS

Dibutyl Sebacate

(DBS) (analogue for

Dibutyl

Dodecanedioate)

Lowered by ~100 K[4] Higher than DEHP
12.78% (after 28

days)[2]

ATBC Similar to DEHP Good Low extractability

TOTM N/A High
Significantly improved

resistance
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TOTM: Trioctyl trimellitate

Experimental Protocols
Detailed and standardized methodologies are crucial for the accurate assessment and

comparison of plasticizer performance. Below are summaries of key experimental protocols.

Mechanical Properties Testing
Tensile Strength and Elongation at Break: These properties are typically determined

following standards such as ASTM D882 for thin plastic sheeting or ASTM D638 for plastic

specimens. The test involves applying a tensile force to a sample until it breaks, measuring

the force required and the extent of stretching.[5]

Hardness: Shore hardness is a measure of the resistance of a material to indentation. For

flexible PVC, Shore A hardness is measured using a durometer according to ASTM D2240.

[2]

Thermal Analysis
Glass Transition Temperature (Tg): Differential Scanning Calorimetry (DSC) is the standard

method to determine the Tg of a plasticized polymer, as outlined in standards like ASTM

E1356. The Tg is the temperature at which the polymer transitions from a rigid, glassy state

to a more flexible, rubbery state. A lower Tg indicates higher plasticizing efficiency.[6]

Thermal Stability: Thermogravimetric Analysis (TGA), following protocols like ASTM E1131,

is used to evaluate the thermal stability of the plasticized PVC. The sample is heated at a

constant rate, and its weight loss is measured as a function of temperature, indicating the

onset of thermal degradation.[6] Another method is the dehydrochlorination test (ISO 182-3),

which measures the time until the evolution of hydrochloric acid at a constant high

temperature.[1]

Migration Resistance Testing
Migration of the plasticizer out of the polymer matrix is a critical factor, especially for

applications in medical devices and food packaging.
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Solvent Extraction: This test, often guided by standards like ASTM D1239, involves

immersing the plasticized PVC sample in a specific solvent (e.g., hexane, ethanol, or water)

for a defined period and temperature. The weight loss of the sample after drying corresponds

to the amount of plasticizer that has migrated out.

Activated Carbon Method: As described in ISO 177, this method measures the loss of

plasticizer from a sample that is in contact with activated carbon at an elevated temperature

over time.[2]

Visualizing the Process: Diagrams
To better illustrate the concepts and workflows involved in evaluating plasticizer efficacy, the

following diagrams are provided in Graphviz DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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